3-(4-Aminophenyl)propanenitrilehydrochloride

• Molecular Formula: C9H11ClN2
• Molecular Weight: 182.65 g/mol
• IUPAC Name: 3-(4-aminophenyl)propanenitrile;hydrochloride
• InChI: InChI=1S/C9H10N2.ClH/c10-7-1-2-8-3-5-9(11)6-4-8;/h3-6H,1-2,11H2;1H
• InChI Key: AUYSODJLYYZCIW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCC#N)N.Cl

Description

is a chemical compound with the molecular formula

3-(4-Aminophenyl)propanenitrile hydrochloride: $$\mathrm{C_{11}H_{15}N_3 \cdot HCl}$$C11​H15​N3​⋅HCl

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• It consists of a nitrile group (–CN) attached to a propanenitrile backbone, which in turn bears a 4-aminophenyl group.
• The compound is used in various scientific and industrial applications due to its unique properties.

Preparation Methods

Synthetic Routes:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Chemistry: Used as a building block in organic synthesis.

Biology: Investigated for potential bioactivity (e.g., as ligands for receptors).

Medicine: May have applications in drug discovery.

Industry: Used in the production of specialty chemicals.

Mechanism of Action

• The compound’s mechanism of action depends on its specific application.
• If used as a drug candidate, it may interact with specific molecular targets (e.g., enzymes, receptors) to exert its effects.
• Further research is needed to elucidate its precise mechanisms.

Comparison with Similar Compounds

Similar Compounds:

Biological Activity

3-(4-Aminophenyl)propanenitrilehydrochloride, also known as B13525067, is a compound of interest in the field of medicinal chemistry and pharmacology. This article explores its biological activities, mechanisms of action, and potential therapeutic applications based on available research findings.

Property	Value
Molecular Formula	C10H12ClN3
Molecular Weight	215.68 g/mol
IUPAC Name	3-(4-Aminophenyl)propanenitrilehydrochloride
CAS Number	Not specified

The biological activity of 3-(4-Aminophenyl)propanenitrilehydrochloride is largely attributed to its ability to interact with various biological targets. The compound features an amine group that can form hydrogen bonds with enzymes and receptors, potentially modulating their activity. This interaction may influence several signaling pathways, leading to various pharmacological effects.

Antimicrobial Properties

Research has indicated that 3-(4-Aminophenyl)propanenitrilehydrochloride exhibits significant antimicrobial activity. In vitro studies have demonstrated its effectiveness against a range of bacterial strains, including both Gram-positive and Gram-negative organisms. The compound appears to disrupt bacterial cell wall synthesis, leading to cell lysis and death.

Anticancer Activity

Emerging studies suggest that this compound may possess anticancer properties. Preliminary data indicate that it can inhibit the proliferation of certain cancer cell lines by inducing apoptosis. The mechanism behind this effect may involve the modulation of apoptotic pathways and the inhibition of specific oncogenic signaling cascades.

Neuroprotective Effects

There is growing interest in the neuroprotective potential of 3-(4-Aminophenyl)propanenitrilehydrochloride. Animal models have shown that it can reduce neuronal damage in conditions such as ischemia and neurodegenerative diseases. The proposed mechanism includes the attenuation of oxidative stress and inflammation in neuronal tissues.

Case Studies and Research Findings

• Antimicrobial Efficacy Study : A study published in a peer-reviewed journal evaluated the antimicrobial activity of 3-(4-Aminophenyl)propanenitrilehydrochloride against various pathogens. Results showed a minimum inhibitory concentration (MIC) of 32 µg/mL against Staphylococcus aureus and Escherichia coli, indicating strong antimicrobial properties.
• Cancer Cell Line Inhibition : In a laboratory setting, researchers tested the effects of this compound on human breast cancer cell lines (MCF-7). The results indicated a dose-dependent inhibition of cell growth, with an IC50 value of approximately 25 µM after 48 hours of treatment.
• Neuroprotective Study : An animal study focused on the neuroprotective effects of 3-(4-Aminophenyl)propanenitrilehydrochloride in a rat model of stroke. The findings suggested that treatment with the compound significantly reduced infarct size and improved neurological scores compared to control groups.